N,N-dimethylcyclopropanecarboximidamide hydrochloride
Overview
Description
N,N-dimethylcyclopropanecarboximidamide hydrochloride (DMCPH) is a member of the cyclopropylamide class of compounds that is used in a variety of scientific research applications. It is an organic compound with a molecular formula of C7H13ClN2O and is a white, crystalline solid. DMCPH is a versatile compound that has been utilized in numerous biochemical and physiological studies. It is a valuable tool in the study of protein-protein interactions and enzyme inhibition, as well as in the study of drug-target interactions and drug metabolism.
Scientific Research Applications
N,N-dimethylcyclopropanecarboximidamide hydrochloride has been used in a variety of scientific research applications. It is a valuable tool in the study of protein-protein interactions and enzyme inhibition, as well as in the study of drug-target interactions and drug metabolism. N,N-dimethylcyclopropanecarboximidamide hydrochloride has also been used to study the effects of various drugs on the central nervous system and to investigate the effects of drugs on the cardiovascular system. Additionally, N,N-dimethylcyclopropanecarboximidamide hydrochloride has been used to study the effects of various drugs on the immune system, as well as to investigate the effects of drugs on cancer cells.
Mechanism of Action
N,N-dimethylcyclopropanecarboximidamide hydrochloride acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are involved in a variety of physiological processes, including inflammation, pain, and fever. By inhibiting COX-2, N,N-dimethylcyclopropanecarboximidamide hydrochloride is able to reduce the production of prostaglandins, thus reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
The biochemical and physiological effects of N,N-dimethylcyclopropanecarboximidamide hydrochloride are largely due to its ability to inhibit the enzyme COX-2. By inhibiting COX-2, N,N-dimethylcyclopropanecarboximidamide hydrochloride is able to reduce the production of prostaglandins, thus reducing inflammation, pain, and fever. Additionally, N,N-dimethylcyclopropanecarboximidamide hydrochloride has been shown to reduce the production of nitric oxide, a molecule involved in the regulation of blood pressure. N,N-dimethylcyclopropanecarboximidamide hydrochloride has also been shown to reduce the production of thromboxane, a molecule involved in the regulation of blood clotting.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N-dimethylcyclopropanecarboximidamide hydrochloride in laboratory experiments is its low toxicity. N,N-dimethylcyclopropanecarboximidamide hydrochloride is considered to be a relatively safe compound and has been used in a variety of laboratory experiments without any significant adverse effects. Additionally, N,N-dimethylcyclopropanecarboximidamide hydrochloride is relatively easy to synthesize and is relatively inexpensive.
The main limitation of using N,N-dimethylcyclopropanecarboximidamide hydrochloride in laboratory experiments is its limited solubility. N,N-dimethylcyclopropanecarboximidamide hydrochloride is only slightly soluble in water and has limited solubility in organic solvents. This can make it difficult to use N,N-dimethylcyclopropanecarboximidamide hydrochloride in some laboratory experiments.
Future Directions
Despite its many advantages, there are still many areas of research where N,N-dimethylcyclopropanecarboximidamide hydrochloride could be used more effectively. For example, N,N-dimethylcyclopropanecarboximidamide hydrochloride could be used to investigate the effects of drugs on the immune system, as well as to investigate the effects of drugs on cancer cells. Additionally, N,N-dimethylcyclopropanecarboximidamide hydrochloride could be used to study the effects of drugs on the cardiovascular system and to investigate the effects of drugs on the central nervous system. Finally, N,N-dimethylcyclopropanecarboximidamide hydrochloride could be used to investigate the effects of drugs on the metabolism of proteins and enzymes.
Synthesis Methods
N,N-dimethylcyclopropanecarboximidamide hydrochloride is synthesized through a two-step process involving the reaction of the cyclopropylamine derivative, N,N-dimethylcyclopropylamine hydrochloride, with cyclopropanecarboxylic acid. The reaction takes place in an aqueous solution of hydrochloric acid and yields N,N-dimethylcyclopropanecarboximidamide hydrochloride as a white, crystalline solid. The synthesis of N,N-dimethylcyclopropanecarboximidamide hydrochloride is relatively simple and can be carried out in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethylcyclopropanecarboximidamide hydrochloride involves the reaction of N,N-dimethylcyclopropanecarboximidamide with hydrochloric acid.", "Starting Materials": [ "N,N-dimethylcyclopropanecarboximidamide", "Hydrochloric acid" ], "Reaction": [ "Add N,N-dimethylcyclopropanecarboximidamide to a reaction vessel", "Slowly add hydrochloric acid to the reaction vessel while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum to obtain N,N-dimethylcyclopropanecarboximidamide hydrochloride" ] } | |
CAS RN |
2763758-51-4 |
Product Name |
N,N-dimethylcyclopropanecarboximidamide hydrochloride |
Molecular Formula |
C6H13ClN2 |
Molecular Weight |
148.6 |
Purity |
95 |
Origin of Product |
United States |
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